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Compound of Interest

Compound Name: 2-Methylglutaronitrile

Cat. No.: B1199711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methylglutaronitrile (CAS No.

4553-62-2), a significant byproduct in the industrial synthesis of adiponitrile. This document

details its chemical identity, physicochemical properties, and key chemical transformations.

Emphasis is placed on its applications as a versatile chemical intermediate for the synthesis of

various valuable compounds, including nicotinamide (a form of vitamin B3), green solvents,

and monomers for polyamides and polyurethanes. Detailed experimental protocols for its

principal reactions are provided, alongside safety and handling information. This guide is

intended to be a valuable resource for researchers and professionals in chemistry and drug

development, offering insights into the utility and handling of this readily available dinitrile.

Chemical Identity and Synonyms
2-Methylglutaronitrile is an organic compound that is primarily obtained as a byproduct during

the large-scale synthesis of adiponitrile, a precursor to nylon 66.[1] It is a colorless liquid,

though it may appear as an amber liquid, and is noted to have an unpleasant odor.[1] While it is

a chiral molecule, it is most commonly available and used as a racemic mixture.[1]

CAS Number: 4553-62-2[1]

Synonyms:
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α-Methylglutarodinitrile[1]

α-Methylglutaronitrile[1]

1,3-Dicyanobutane[1]

2,4-Dicyanobutane[1]

2-Methylpentanedinitrile[1]

Diacrylonitrile[1]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methylglutaronitrile is presented in the

table below. This data is essential for its proper handling, storage, and application in

experimental settings.

Property Value Reference

Molecular Formula C6H8N2 [2]

Molecular Weight 108.14 g/mol [2]

Appearance
Colorless to light yellow/orange

clear liquid
[2]

Melting Point -45 °C (lit.) [2]

Boiling Point 269-271 °C (lit.) [2]

Density 0.95 g/mL at 25 °C (lit.) [2]

Flash Point >230 °F (>110 °C) [2]

Water Solubility 52.3 g/L at 20 °C [2]

Refractive Index n20/D 1.434 (lit.) [2]

Industrial Synthesis and Byproduct Formation
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2-Methylglutaronitrile is not typically synthesized as a primary product. Instead, it is a major

byproduct of the nickel-catalyzed hydrocyanation of butadiene to produce adiponitrile, a key

monomer for nylon 66. The process involves a two-step hydrocyanation where the formation of

the branched isomer, 2-methylglutaronitrile, occurs alongside the desired linear adiponitrile.

Industrial Production of Adiponitrile and 2-Methylglutaronitrile Formation

1,3-Butadiene

Mixture of Pentenenitriles
(e.g., 3-Pentenenitrile)

First Hydrocyanation
(Ni Catalyst)

Hydrogen Cyanide (HCN)

Adiponitrile (Linear Product)

Second Hydrocyanation
(Anti-Markovnikov addition)

2-Methylglutaronitrile (Branched Byproduct)

Second Hydrocyanation
(Markovnikov addition)

Hydrogen Cyanide (HCN)

Click to download full resolution via product page

Caption: Industrial synthesis of adiponitrile, highlighting the formation of 2-methylglutaronitrile
as a key byproduct.

Chemical Reactivity and Synthetic Applications
2-Methylglutaronitrile is a valuable and versatile building block in organic synthesis. Its two

nitrile groups can be selectively or fully transformed into a variety of other functional groups,

leading to a range of important chemicals.
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Key Chemical Transformations of 2-Methylglutaronitrile

2-Methylglutaronitrile

2-Methylglutaric Acid

Hydrolysis

2-Methyl-1,5-pentanediamine

Hydrogenation

3-Methylpiperidine

Cyclization

3-Methylpyridine (β-picoline)

Dehydrogenation

Nicotinonitrile

Ammonoxidation

Nicotinamide (Vitamin B3)

Hydrolysis

Click to download full resolution via product page

Caption: Synthetic pathways from 2-methylglutaronitrile to valuable chemical products.

Experimental Protocols
Hydrolysis to 2-Methylglutaric Acid
The hydrolysis of both nitrile groups in 2-methylglutaronitrile yields 2-methylglutaric acid. This

can be achieved under alkaline conditions.
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Procedure:

In a suitable reaction vessel, a 20% sodium hydroxide solution is prepared.

2-Methylglutaronitrile is added to the solution.

The mixture is heated to 50 °C and stirred.

After the reaction is complete, the solution is cooled and then acidified to precipitate the 2-

methylglutaric acid.

The product can be isolated by filtration or extraction.

An alternative method involves heating a mixture of 2-methylglutaronitrile and water to 275

°C in the presence of a titanium dioxide catalyst, which first forms 2-methylglutarimide, followed

by alkaline hydrolysis to the diacid.[1]

Hydrogenation to 2-Methyl-1,5-pentanediamine
The reduction of the nitrile groups to amines produces 2-methyl-1,5-pentanediamine, a useful

monomer.

Procedure:

A solution of 2-methylglutaronitrile in ethanol is prepared.

Raney cobalt is added as the catalyst.

The reaction is carried out in a high-pressure reactor under a hydrogen pressure of 15 bar.

The temperature is maintained at 100 °C.

Upon completion, the catalyst is filtered off, and the product is isolated by distillation.

Synthesis of 3-Methylpyridine (β-picoline)
3-Methylpyridine is a precursor to nicotinamide. Its synthesis from 2-methylglutaronitrile
involves a multi-step process.
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Procedure:

Hydrogenation and Cyclization: 2-Methylglutaronitrile is first hydrogenated to produce a

mixture of 2-methyl-1,5-pentanediamine and 3-methylpiperidine.

Dehydrogenation: The resulting 3-methylpiperidine is then dehydrogenated over a

palladium catalyst at 300 to 400 °C to yield 3-methylpyridine.[1]

Safety and Handling
2-Methylglutaronitrile is a toxic compound and must be handled with appropriate safety

precautions.

Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.

H330: Fatal if inhaled.

Precautionary Statements:

P260: Do not breathe mist or vapours.

P280: Wear protective gloves/protective clothing.

P284: Wear respiratory protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER or

doctor if you feel unwell.

Always consult the latest Safety Data Sheet (SDS) before handling this chemical. Work should

be conducted in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, must be worn.

Conclusion
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2-Methylglutaronitrile, while a byproduct, is a chemical of significant synthetic value. Its ready

availability from the adiponitrile process makes it an attractive starting material for a variety of

important chemicals with applications ranging from pharmaceuticals to polymers and solvents.

A thorough understanding of its properties, reactivity, and safe handling procedures, as outlined

in this guide, is crucial for its effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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